Cas no 1806052-95-8 (2,3-Bis(trifluoromethyl)-6-(methyl)thioanisole)

• Product Name: 2,3-Bis(trifluoromethyl)-6-(methyl)thioanisole
• CAS No: 1806052-95-8
• MF: C₁₀H₈F₆S
• MW: 274.225942611694
• CID: 5008596
• Update Time: 2025-05-25

2,3-Bis(trifluoromethyl)-6-(methyl)thioanisole Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-6-(methyl)thioanisole

• Inchi： 1S/C10H8F6S/c1-5-3-4-6(9(11,12)13)7(8(5)17-2)10(14,15)16/h3-4H,1-2H3
• InChI Key： FVHJLYMEBADFRK-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C)C=CC(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 4.6
• Topological Polar Surface Area: 25.3

Additional information on 2,3-Bis(trifluoromethyl)-6-(methyl)thioanisole

Introduction to 2,3-Bis(trifluoromethyl)-6-(methyl)thioanisole (CAS No. 1806052-95-8)

2,3-Bis(trifluoromethyl)-6-(methyl)thioanisole, identified by the Chemical Abstracts Service Number (CAS No.) 1806052-95-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aryl sulfides, characterized by its aromatic ring system modified with electron-withdrawing trifluoromethyl groups and a methylthio substituent. The unique structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel bioactive agents.

The presence of multiple fluorine atoms in the trifluoromethyl groups imparts distinct physicochemical properties to the compound, including increased lipophilicity and metabolic stability. These attributes are highly desirable in drug design, as they can enhance the compound's bioavailability and resistance to enzymatic degradation. Furthermore, the methylthio moiety introduces a polar sulfur atom, which can influence both the electronic distribution and hydrogen bonding capabilities of the molecule. Such structural versatility allows for fine-tuning of biological activity, making 2,3-Bis(trifluoromethyl)-6-(methyl)thioanisole a valuable scaffold for medicinal chemists.

In recent years, there has been growing interest in the exploration of aryl sulfide derivatives as potential therapeutic agents. Aryl sulfides have demonstrated efficacy in various biological pathways, including anti-inflammatory, antiviral, and anticancer applications. The specific modification of 2,3-Bis(trifluoromethyl)-6-(methyl)thioanisole with trifluoromethyl and methylthio groups enhances its interaction with biological targets, potentially leading to improved pharmacological outcomes. Studies have shown that such structural motifs can modulate enzyme activity and receptor binding affinity, making them attractive for drug discovery efforts.

One of the most compelling aspects of 2,3-Bis(trifluoromethyl)-6-(methyl)thioanisole is its potential as a key intermediate in synthesizing more complex pharmacophores. The compound's reactive sites allow for further functionalization through various chemical transformations, enabling the creation of novel derivatives with tailored biological properties. Researchers have leveraged these characteristics to develop libraries of compounds for high-throughput screening (HTS), identifying hits with promising therapeutic profiles. The trifluoromethyl group, in particular, has been extensively studied for its ability to enhance binding affinity and metabolic stability in drug candidates.

Advances in computational chemistry have further accelerated the investigation of 2,3-Bis(trifluoromethyl)-6-(methyl)thioanisole and its derivatives. Molecular modeling techniques have been employed to predict binding modes and interactions with biological targets, providing insights into structure-activity relationships (SAR). These computational studies have guided experimental efforts, optimizing synthetic routes and improving yields. Additionally, virtual screening has been utilized to identify new analogs with enhanced potency and selectivity. The integration of experimental data with computational predictions has significantly streamlined the drug discovery process for this class of compounds.

The agrochemical sector has also recognized the potential of 2,3-Bis(trifluoromethyl)-6-(methyl)thioanisole as a precursor for developing advanced crop protection agents. The structural features of this compound contribute to its efficacy against a range of pests and pathogens while maintaining environmental safety. Recent research has focused on designing analogs that exhibit improved systemic movement within plants and reduced phytotoxicity. Such developments are crucial for addressing global food security challenges while minimizing ecological impact.

In conclusion,2,3-Bis(trifluoromethyl)-6-(methyl)thioanisole (CAS No. 1806052-95-8) represents a versatile and promising compound with applications spanning pharmaceuticals and agrochemicals. Its unique structural composition offers numerous opportunities for further exploration and development. As research continues to uncover new biological activities and synthetic possibilities,this molecule is poised to play a significant role in advancing therapeutic solutions and sustainable agricultural practices.